Cas no 115782-40-6 (2-(2-chlorophenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one)

• Product Name: 2-(2-chlorophenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one
• CAS No: 115782-40-6
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• CID: 2613756
• PubChem ID: 13900848
• Update Time: 2025-04-21

2-(2-chlorophenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one
• 2-(2-chlorophenyl)-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-4-one
• PTP inhibitor, 4d
• 2-(2-chlorophenyl)-5,7-dihydroxychroman-4-one
• DTXSID40552098
• 115782-40-6
• 2-(2-Chlorophenyl)-5,7-dihydroxy-2,3-dihydro-4H-1-benzopyran-4-one
• BDBM243052

• Inchi： 1S/C15H11ClO4/c16-10-4-2-1-3-9(10)13-7-12(19)15-11(18)5-8(17)6-14(15)20-13/h1-6,13,17-18H,7H2
• InChI Key： PNVHHMNUNVWWMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CC(C2C(=CC(=CC=2O1)O)O)=O

Computed Properties

• Exact Mass: 290.0345865g/mol
• Monoisotopic Mass: 290.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones